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Compound of Interest

Compound Name: 3-Pyridinesulfonate

Cat. No.: B15499124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data on the specific environmental fate and degradation of 3-
Pyridinesulfonate is limited in publicly available literature. This guide synthesizes the available

information and, where explicitly stated, draws analogies from the degradation of the parent

compound, pyridine, and other sulfonated aromatic compounds to provide a comprehensive

overview. All extrapolated information should be interpreted with caution.

Executive Summary
3-Pyridinesulfonate is a water-soluble, organic compound utilized in various industrial

applications, including as an intermediate in the synthesis of pharmaceuticals and as an

addition agent in electroplating.[1] Its environmental fate is of interest due to its potential for

release into aquatic and terrestrial ecosystems. This guide provides a detailed overview of the

current understanding of the environmental persistence, degradation pathways, and potential

for bioaccumulation of 3-Pyridinesulfonate. Available data suggests the compound is likely to

be mobile in the environment due to its water solubility. While specific biodegradation studies

are scarce, the degradation of the pyridine ring is expected to follow pathways established for

pyridine, involving microbial-mediated ring cleavage. Abiotic degradation through photolysis

may also contribute to its environmental transformation.
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Understanding the fundamental physicochemical properties of 3-Pyridinesulfonate is crucial

for predicting its behavior and transport in the environment.

Property Value
Implication for
Environmental Fate

Source

Molecular Formula C₅H₅NO₃S - [2]

Molecular Weight 159.16 g/mol - [2]

Water Solubility Soluble

High mobility in

aqueous

environments,

potential for

groundwater

contamination.

[1]

log Pow (Octanol-

Water Partition

Coefficient)

-2.35

Low potential for

bioaccumulation in

organisms.

Fisher Scientific

Melting Point >300 °C

Low volatility, unlikely

to be present in the

atmosphere in

significant

concentrations.

[2]

Sensitivity Light sensitive

Susceptible to

photodegradation in

the presence of light.

[1]

Biodegradation
Direct experimental evidence for the biodegradation of 3-Pyridinesulfonate is not readily

available in scientific literature. However, the degradation of the structurally related compound,

pyridine, has been extensively studied and can serve as a model for the potential microbial

breakdown of the pyridine ring of 3-Pyridinesulfonate.
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Numerous bacterial strains have been identified that can utilize pyridine as a sole source of

carbon and nitrogen. The aerobic degradation pathway typically involves an initial hydroxylation

of the pyridine ring, followed by ring cleavage.

Key Microbial Genera Involved in Pyridine Degradation:

Arthrobacter

Paracoccus

Pseudomonas

Bacillus

Proposed General Pathway for Aerobic Pyridine Biodegradation:

The initial attack on the pyridine ring is a critical step. In some bacteria, this is initiated by a

monooxygenase enzyme. The subsequent steps involve a series of enzymatic reactions

leading to the formation of central metabolic intermediates that can enter the Krebs cycle.
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Pyridine Hydroxypyridine IntermediatesMonooxygenase Ring Cleavage Products
(e.g., Formate, Succinate Semialdehyde)

Dioxygenase Krebs Cycle IntermediatesFurther Metabolism

Experimental Setup

Analysis

Microbial Inoculum
(e.g., Activated Sludge, Soil Culture)

Incubation
(Controlled Temperature, Aeration)

Mineral Salts Medium 3-Pyridinesulfonate
(Sole Carbon/Nitrogen Source)

Periodic Sampling

Parent Compound Analysis
(e.g., HPLC, LC-MS)

Metabolite Identification
(e.g., GC-MS, LC-MS/MS)

Mineralization Assessment
(e.g., CO₂ Evolution, SO₄²⁻ Formation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15499124#environmental-fate-and-degradation-of-3-
pyridinesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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